Cas no 2228860-60-2 (2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene)

• Product Name: 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene
• CAS No: 2228860-60-2
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• CID: 6536504
• PubChem ID: 165643423
• Update Time: 2025-06-08

2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene
• 2228860-60-2
• EN300-1904854

• Inchi： 1S/C12H11BrO/c1-3-12(7-8-12)9-5-4-6-10(14-2)11(9)13/h1,4-6H,7-8H2,2H3
• InChI Key： RNKCMYYWRWOFFQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 249.99933g/mol
• Monoisotopic Mass: 249.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene

2-Bromo-1-(1-Ethynylcyclopropyl)-3-Methoxybenzene (CAS No. 2228860-60-2): An Overview of Its Structure, Synthesis, and Applications in Chemical and Pharmaceutical Research

2-Bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene (CAS No. 2228860-60-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromo, ethynylcyclopropyl, and methoxy functional groups, which contribute to its reactivity and utility in synthetic pathways.

The molecular formula of 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene is C₁₁H₁₁BrO, with a molecular weight of approximately 239.1 g/mol. The compound's structure features a benzene ring substituted with a bromo group at the 2-position, an ethynylcyclopropyl group at the 1-position, and a methoxy group at the 3-position. These functional groups provide a rich platform for further chemical modifications and reactions.

In terms of synthesis, 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene can be prepared through a multi-step process involving the coupling of appropriate precursors. One common approach involves the reaction of 3-methoxyphenylacetylene with bromocyclopropane in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale synthesis and industrial production.

The unique structure of 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene makes it an attractive intermediate in the synthesis of more complex organic molecules. For instance, the bromo group can be readily converted into other functional groups through various substitution reactions, such as nucleophilic substitution or cross-coupling reactions. The ethynylcyclopropyl moiety can also undergo cycloaddition reactions or participate in radical processes, providing access to a wide range of structurally diverse compounds.

In the context of pharmaceutical research, 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of bioactive molecules with anti-inflammatory, anti-cancer, and neuroprotective properties. For example, researchers have utilized this compound to synthesize derivatives that exhibit potent inhibition of specific enzymes involved in inflammatory pathways.

The methoxy group in 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene plays a crucial role in modulating the compound's biological activity. Methoxy groups are known to enhance lipophilicity and improve cell membrane permeability, which are important factors in drug design. Additionally, the presence of this functional group can influence the compound's binding affinity to target proteins or receptors.

Beyond its applications in pharmaceutical research, 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene has also found use in materials science. The compound's ability to undergo various chemical transformations makes it suitable for the preparation of functional materials with tailored properties. For instance, it can be incorporated into polymers or used as a monomer for the synthesis of advanced materials with enhanced mechanical strength or thermal stability.

In conclusion, 2-bromo-1-(1-ethynylcyclopropyl)-3-methoxybenzene (CAS No. 2228860-60-2) is a valuable compound with a diverse range of applications in chemical and pharmaceutical research. Its unique structure and reactivity profile make it an excellent intermediate for the synthesis of complex organic molecules and bioactive compounds. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.